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Compound of Interest

Compound Name: Pentyl benzoate

Cat. No.: B1580521 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Pentyl benzoate, a common fragrance and flavor ingredient also utilized in various

chemical formulations. Adherence to these procedures will minimize risks and ensure safe

operational conduct and disposal.

Chemical Identifier:

Name: Pentyl benzoate

Synonyms: n-Amyl benzoate, Benzoic acid pentyl ester[1]

CAS Number: 2049-96-9[1]

Molecular Formula: C12H16O2[1]

Molecular Weight: 192.25 g/mol [1]

Immediate Safety and Hazard Information
Pentyl benzoate is classified as a combustible liquid that can cause skin and eye irritation.[1] It

is also harmful to aquatic life with long-lasting effects.[1] Understanding these hazards is the

first step in safe handling.

Hazard Classification Summary:
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Hazard Class Category GHS Hazard Statement

Flammable Liquids Category 3 Combustible liquid

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation

Hazardous to the Aquatic

Environment, Long-term

Hazard

Chronic 3
Harmful to aquatic life with

long lasting effects

Data sourced from a Material Safety Data Sheet for Pentyl Benzoate.[1]

Physical Properties:

Property Value

Appearance Colorless to pale yellow liquid[1]

Odor Fruity, floral, balsamic[1]

Boiling Point 277 °C[1]

Flash Point 115 °C (closed cup)[1]

Solubility Insoluble in water; soluble in organic solvents[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to mitigate the risks of exposure. The following PPE

is mandatory when handling Pentyl benzoate:

Hand Protection: Wear protective gloves. Inspect gloves before use and remove them with

care to avoid skin contamination.[2]

Eye Protection: Chemical safety goggles or glasses with side shields that comply with

European Standard EN166 or OSHA's eye and face protection regulations in 29 CFR

1910.133 are required.[3][4]
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Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[2][3] In cases of potential splashing, an apron may be advisable.

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2][3] However, if ventilation is inadequate or if

mists/vapors are generated, use a NIOSH/MSHA approved respirator.[4]
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Step-by-Step Handling and Storage Procedures
Handling:

Ventilation: Always handle Pentyl benzoate in a well-ventilated area.[1] A chemical fume

hood is recommended.

Avoid Contact: Take measures to avoid contact with skin and eyes, and do not breathe in

vapors or mists.[1][2]

Grounding: If transferring large quantities, ground and bond containers to prevent static

discharge.

Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after

handling.[4]

Storage:

Container: Store in a tightly closed container in a cool, dry, well-ventilated area.[1]
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Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

[3]

Temperature: Avoid exposure to heat, sparks, and open flames.[1]

Emergency and Disposal Plans
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. If skin irritation occurs, get medical attention.[5]

Inhalation: Move to fresh air. If you feel unwell, seek medical advice.[5]

Ingestion: Clean mouth with water. Do not induce vomiting. Get medical attention.[2]

Spill and Leak Cleanup:

Ventilate: Ensure adequate ventilation.

Contain: Use an inert absorbent material (e.g., sand, silica gel, universal binder) to soak up

the spill.[3]

Collect: Place the absorbed material into a suitable, closed container for disposal.[3]

Clean: Clean the affected area thoroughly.

Disposal:

Dispose of Pentyl benzoate and its container in accordance with local, regional, and national

regulations.[1][5] Do not release it into the environment.[1] Entrust disposal to a licensed waste

disposal company.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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